Dodecanedioyl-CoA

• Molecular Formula: C33H56N7O19P3S
• Molecular Weight: 979.8 g/mol
• InChI: InChI=1S/C33H56N7O19P3S/c1-33(2,28(46)31(47)36-14-13-22(41)35-15-16-63-24(44)12-10-8-6-4-3-5-7-9-11-23(42)43)18-56-62(53,54)59-61(51,52)55-17-21-27(58-60(48,49)50)26(45)32(57-21)40-20-39-25-29(34)37-19-38-30(25)40/h19-21,26-28,32,45-46H,3-18H2,1-2H3,(H,35,41)(H,36,47)(H,42,43)(H,51,52)(H,53,54)(H2,34,37,38)(H2,48,49,50)/t21-,26-,27-,28+,32-/m1/s1
• InChIKey: AWMCEAXIMVYOKU-HTKIKNFPSA-N

Dodecanedioyl-CoA: The Preferred Substrate for Dicarboxylate-CoA Ligase and Peroxisomal β-Oxidation Studies

Dodecanedioyl-CoA is a C12 α,ω-dicarboxyacyl-CoA ester, an activated form of the C12 dicarboxylic acid dodecanedioic acid. It is the specific high-affinity substrate for the microsomal enzyme dicarboxylate-CoA ligase (EC 6.2.1.23) [1]. This compound serves as a critical metabolic intermediate in the peroxisomal β-oxidation pathway of medium-chain dicarboxylic acids, a route distinct from mitochondrial monocarboxylic acid β-oxidation [2].

Reported high-affinity substrate for dicarboxylate-CoA ligase (C12)

Pathway probe for peroxisomal β-oxidation of medium-chain dicarboxylic acids

Distinct from mitochondrial monocarboxylate β-oxidation

• [1] Vamecq J, de Hoffmann E, Van Hoof F. The microsomal dicarboxylyl-CoA synthetase. Biochem J. 1985;230(3):683-693. View Source
• [2] Vamecq J, Draye JP, Brison J. Rat liver metabolism of dicarboxylic acids. Am J Physiol. 1989;256(4 Pt 1):G680-G688. View Source

Why Dodecanedioyl-CoA Cannot Be Replaced by Other CoA Esters in Dicarboxylic Acid Metabolism Research

Dicarboxylyl-CoA esters exhibit chain-length-dependent and organelle-specific metabolic fates that preclude simple substitution. While monocarboxylyl-CoAs like lauroyl-CoA are robustly oxidized by intact mitochondria, dodecanedioyl-CoA is selectively excluded from this pathway [1]. Within the peroxisome, even among dicarboxylyl-CoAs, shorter chain lengths (DC6, DC8, DC10) show increased substrate inhibition and reduced maximum obtainable velocity compared to dodecanedioyl-CoA [2]. This combination of organelle selectivity and chain-length specificity makes dodecanedioyl-CoA a non-fungible tool for dissecting peroxisomal versus mitochondrial oxidation pathways.

Chain-length mismatch (shorter dicarboxylyl-CoAs) may shift metabolic fate and increase substrate inhibition risk.

Organelle selectivity excludes mitochondrial oxidation; monocarboxylyl-CoAs like lauroyl-CoA cannot replicate peroxisomal pathway access.

Peroxisome-specific β-oxidation context may not transfer to mitochondrial or other organelle studies.

• [1] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source
• [2] Vamecq J, et al. The oxidation of dicarboxylic acid CoA esters via peroxisomal fatty acyl-CoA oxidase. Biochim Biophys Acta. 1989. View Source

Quantitative Differentiation of Dodecanedioyl-CoA: Evidence from Enzyme Kinetics and Metabolic Studies

Dodecanedioyl-CoA is the Preferred Substrate for Dicarboxylate-CoA Ligase

Dodecanedioyl-CoA is generated from dodecanedioic acid by the enzyme dicarboxylate-CoA ligase (EC 6.2.1.23), which shows a distinct preference for this C12 substrate over other chain lengths. The enzyme acts on dicarboxylic acids of chain length C5 to C16, with the highest activity recorded on dodecanedioic acid [1].

Ligase activity

Head-to-head

Enzyme specific activity: 2 μmol/min/g liver (C12); highest among C5-C16 dicarboxylic acids tested.

Reported highest activity supports substrate preference context for pathway studies.

In vitro rat liver microsomes; pH 6.5 optimum.

Evidence Dimension	Enzyme specific activity
Target Compound Data	2 μmol/min per g of liver (with dodecanedioic acid as substrate)
Comparator Or Baseline	C5-C16 dicarboxylic acids; dodecanedioic acid is the best substrate
Quantified Difference	Highest activity among all C5-C16 dicarboxylic acids tested; C12 is optimal
Conditions	Rat liver microsomal fraction; pH 6.5 optimum

Why This Matters

Confirms that this compound is the specific activated intermediate of the physiological pathway, making it the relevant choice for mechanistic studies.

• [1] Vamecq J, de Hoffmann E, Van Hoof F. The microsomal dicarboxylyl-CoA synthetase. Biochem J. 1985;230(3):683-693. View Source

Differential Oxidation of Dodecanedioyl-CoA by Intact vs. Permeabilized Mitochondria

Unlike monocarboxylyl-CoAs, dodecanedioyl-CoA is not oxidized by intact mitochondria, but becomes a substrate only after the inner mitochondrial membrane is permeabilized [1].

Mitochondrial access

Head-to-head

No oxidation by intact mitochondria; oxidation detected only after digitonin permeabilization.

Organelle-specific access supports peroxisomal pathway assignment.

Lauroyl-CoA oxidized by intact mitochondria; qualitative difference.

Evidence Dimension	Oxidation by intact vs. permeabilized mitochondria
Target Compound Data	No oxidation by intact control liver mitochondria; oxidation observed only after digitonin permeabilization
Comparator Or Baseline	Lauroyl-CoA (MC12-CoA): oxidized by intact mitochondria
Quantified Difference	Qualitative difference: dodecanedioyl-CoA oxidation requires membrane permeabilization, lauroyl-CoA does not
Conditions	Control rat liver mitochondria incubated with L-carnitine

Why This Matters

Demonstrates that dodecanedioyl-CoA has restricted access to the mitochondrial β-oxidation machinery, a key functional distinction from monocarboxylyl-CoAs.

• [1] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source

Dodecanedioyl-CoA Oxidase is Optimally Active on its Cognate Substrate

The peroxisomal enzyme dicarboxylyl-CoA oxidase, which generates H2O2 as a product, is optimally active on dodecanedioyl-CoA [1].

Peroxisomal oxidase

Class-level

Optimally active on dodecanedioyl-CoA (class-level inference, no numerical value available).

Reported optimal activity context for peroxisomal oxidase H2O2 production.

Abstract-only; numerical data unavailable; context-dependent.

Evidence Dimension	Enzyme activity
Target Compound Data	Optimally active on dodecanedioyl-CoA
Comparator Or Baseline	Other dicarboxylyl-CoA esters (C5-C16) tested
Quantified Difference	Optimal activity (no numerical value provided in abstract)
Conditions	Rat liver peroxisomal fraction

Why This Matters

Reinforces that dodecanedioyl-CoA is the native, preferred substrate for the peroxisomal oxidase step of the dicarboxylic acid catabolic pathway.

• [1] Vamecq J, Draye JP, Brison J. Rat liver metabolism of dicarboxylic acids. Am J Physiol. 1989;256(4 Pt 1):G680-G688. View Source

Tissue-Specific Oxidation of Dodecanedioyl-CoA in Skeletal Muscle

A carnitine-dependent oxidation of dodecanedioyl-CoA was readily detected in rat skeletal muscle mitochondria but not in liver mitochondria, highlighting a tissue-specific metabolic handling of this dicarboxylyl-CoA ester [1].

Tissue specificity

Head-to-head

Carnitine-dependent oxidation detected in skeletal muscle mitochondria, not in liver.

Tissue-specific metabolic handling supports skeletal muscle study design.

Intact mitochondria; ferricyanide reduction assay.

Evidence Dimension	Carnitine-dependent oxidation by intact mitochondria
Target Compound Data	Easily detected in skeletal muscle
Comparator Or Baseline	Not detected in liver
Quantified Difference	Qualitative difference: activity present in skeletal muscle, absent in liver
Conditions	Intact mitochondria, spectrophotometric ferricyanide reduction assay

Why This Matters

Identifies a specific tissue context (skeletal muscle) where this compound exhibits unique metabolic activity, crucial for designing physiologically relevant assays.

• [1] Vamecq J, Draye JP. Comparison between the formation and the oxidation of dicarboxylylcarnitine esters in rat liver and skeletal muscle: possible implications for human inborn disorders of mitochondrial beta-oxidation. J Inherit Metab Dis. 1989. View Source

Dodecanedioyl-CoA as a Specific Substrate for Medium-Chain Acyl-CoA Dehydrogenase (MCAD)

Dodecanedioyl-CoA (DC12-CoA) serves as a substrate for medium-chain acyl-CoA dehydrogenase (MCAD), whereas other acyl-CoA dehydrogenases, such as VLCAD, show little to no activity with this compound, preferring their native monocarboxylyl-CoA substrates [1].

MCAD specificity

Head-to-head

MCAD shows activity with DC12-CoA; VLCAD and LCAD show little/no activity.

Selective MCAD substrate for enzyme activity assays in inherited disorder research.

In vitro enzyme assays; supports MCAD-related pathway interpretation.

Evidence Dimension	Enzymatic activity of acyl-CoA dehydrogenases
Target Compound Data	Activity observed with MCAD
Comparator Or Baseline	VLCAD and LCAD show little/no activity with DC12-CoA; they prefer C8-CoA, C16-CoA
Quantified Difference	Qualitative difference: MCAD active, VLCAD/LCAD essentially inactive
Conditions	In vitro enzyme assays

Why This Matters

Provides a specific, discriminatory biochemical marker for MCAD activity and related inherited metabolic disorders.

• [1] Figure 2. Medium-chain acyl-CoA dehydrogenase (MCAD) uses DC12-CoA as substrate. PMC. View Source

Dodecanedioyl-CoA Oxidation is a Marker of Peroxisomal, Not Mitochondrial, β-Oxidation in Clofibrate-Treated Rats

In clofibrate-treated rats, intact liver mitochondria rapidly oxidize lauroyl-CoA but show no oxidation of dodecanedioyl-CoA. Instead, oxidation of hexadecanedioyl-CoA (a longer dicarboxylyl-CoA) occurs at 20-25% of the rate of palmitoyl-CoA [1].

Clofibrate model

Head-to-head

Zero oxidation by intact liver mitochondria from clofibrate-treated rats; lauroyl-CoA rapidly oxidized.

Peroxisome-specific marker under peroxisome proliferator induction.

Hexadecanedioyl-CoA oxidized at 20-25% of palmitoyl-CoA rate.

Evidence Dimension	Oxidation rate by intact mitochondria from clofibrate-treated rats
Target Compound Data	No oxidation
Comparator Or Baseline	Lauroyl-CoA: rapid oxidation; Hexadecanedioyl-CoA: 20-25% of palmitoyl-CoA oxidation rate
Quantified Difference	Dodecanedioyl-CoA shows zero activity, while other CoA esters show measurable oxidation
Conditions	Intact liver mitochondria from clofibrate-treated rats

Why This Matters

Clearly delineates dodecanedioyl-CoA as a peroxisome-specific substrate, even under conditions that induce mitochondrial dicarboxylate oxidation for longer-chain homologs.

• [1] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source

Optimal Research Applications for Dodecanedioyl-CoA

Peroxisomal vs. Mitochondrial β-Oxidation Dissection

Use dodecanedioyl-CoA to discriminate between peroxisomal and mitochondrial β-oxidation pathways. Its strict requirement for peroxisomal oxidation in intact systems, contrasted with the mitochondrial oxidation of monocarboxylyl-CoAs like lauroyl-CoA, makes it an ideal tool for compartment-specific metabolic studies [1].

MCAD Enzyme Activity Assays

Employ dodecanedioyl-CoA as a specific substrate in assays for medium-chain acyl-CoA dehydrogenase (MCAD) activity. Its selective utilization by MCAD, but not VLCAD or LCAD, provides a specific readout for this enzyme's function [1].

Skeletal Muscle-Specific Dicarboxylate Metabolism Studies

Utilize dodecanedioyl-CoA to investigate carnitine-dependent dicarboxylate oxidation in skeletal muscle, a pathway not active in liver [1]. This tissue-specific activity is valuable for understanding muscle metabolic physiology and related disorders.

Peroxisomal Oxidase and H2O2 Production Assays

As the optimal substrate for peroxisomal dicarboxylyl-CoA oxidase, dodecanedioyl-CoA is the reagent of choice for assays measuring H2O2 production and peroxisomal β-oxidation activity [1].

Application

Selection Property

Validation Focus

Peroxisomal vs. mitochondrial pathway dissection

Organelle-selective oxidation pattern

Confirm peroxisome-specific β-oxidation activity

MCAD enzyme activity assay

Selective MCAD substrate utilization

Verify discrimination from VLCAD/LCAD activity

Skeletal muscle dicarboxylate metabolism studies

Tissue-specific carnitine-dependent oxidation

Validate activity in muscle vs. liver mitochondria

Peroxisomal oxidase and H₂O₂ production assay

Reported substrate preference for dicarboxylyl-CoA oxidase

Measure H₂O₂ production in peroxisomal fractions

• [1] Vamecq J, Draye JP. Peroxisomal and mitochondrial beta-oxidation of monocarboxylyl-CoA, omega-hydroxymonocarboxylyl-CoA and dicarboxylyl-CoA esters in tissues from untreated and clofibrate-treated rats. J Biochem. 1989;106(2):216-222. View Source